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Compound of Interest

Compound Name: 1,5-Dimethyl-1,4-cyclohexadiene

Cat. No.: B12115209 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

procedures for the proper disposal of 1,5-Dimethyl-1,4-cyclohexadiene, ensuring the safety

of laboratory personnel and compliance with environmental regulations.

chercheurs, scientifiques et professionnels du développement de médicaments, a

comprehensive understanding of chemical handling and disposal is paramount. This guide

provides detailed, step-by-step instructions for the safe disposal of 1,5-Dimethyl-1,4-
cyclohexadiene, a flammable and potentially environmentally hazardous compound.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Physicochemical and Hazard Data
A summary of the key quantitative data for 1,5-Dimethyl-1,4-cyclohexadiene is presented

below. This information is critical for a comprehensive risk assessment prior to handling and

disposal.
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Property Value

Molecular Formula C₈H₁₂

Molecular Weight 108.18 g/mol [1]

Boiling Point 133.2°C at 760 mmHg[2]

Flash Point 16.8°C[2]

Density 0.838 g/cm³[2]

Vapor Pressure 10.5 mmHg at 25°C[2]

Appearance Colorless liquid[2]

Odor Pungent[2]

Note: The toxicological properties of 1,5-Dimethyl-1,4-cyclohexadiene have not been fully

investigated.[3] It is known to be toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[4]

Experimental Protocol: Waste Disposal Procedure
The following protocol details the necessary steps for the safe disposal of 1,5-Dimethyl-1,4-
cyclohexadiene waste. This procedure should be performed in a well-ventilated area, away

from sources of ignition.

1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves, clothing, and eye/face protection.[4]

In case of insufficient ventilation, wear a suitable respiratory mask.

2. Waste Collection:

Collect waste 1,5-Dimethyl-1,4-cyclohexadiene in a designated, properly labeled, and

sealed container.

Do not mix with other waste streams to avoid unforeseen chemical reactions.
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3. Spill Management:

In the event of a spill, remove all sources of ignition.[3][4]

Use spark-proof tools and explosion-proof equipment.[3][4]

Absorb the spill with an inert absorbent material such as sand, silica gel, or universal binder.

[4]

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]

4. Container Labeling and Storage:

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:

"1,5-Dimethyl-1,4-cyclohexadiene".

Store the sealed container in a cool, dry, and well-ventilated area away from heat and

ignition sources.[4]

Ensure the container is stored in a location that is locked up or otherwise secured.[4]

5. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[4]

It is imperative to consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[3][4]

Do not flush the chemical into surface water or any sewer system.[4]

First Aid Measures
In case of exposure, follow these immediate first aid procedures:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. If feeling unwell, call a poison center or doctor.[4]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water or

shower. If skin irritation occurs, seek medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[4]

Ingestion: Rinse the mouth. If feeling unwell, call a poison center or doctor.[4]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 1,5-Dimethyl-1,4-
cyclohexadiene.
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Caption: Workflow for the safe disposal of 1,5-Dimethyl-1,4-cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12115209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

